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Compound of Interest

Compound Name:
5-Chloro-2-methyl-3-

nitrobenzaldehyde

CAS No.: 1613329-99-9

Cat. No.: B3177416

Get Quote

Executive Summary & Technical Profile
5-Chloro-2-methyl-3-nitrobenzaldehyde (CAS: 1613329-99-9) represents a class of

polysubstituted benzaldehydes where steric crowding significantly influences solid-state

assembly. Unlike its planar counterparts, the vicinal positioning of the methyl (C2) and nitro

(C3) groups introduces a torsional strain that disrupts planarity, altering the crystal lattice

energy and solubility profile—critical factors in drug substance intermediate isolation.

Product Specifications vs. Alternative
The following table contrasts the target compound with its closest crystallographically

characterized isomer, 2-Chloro-5-nitrobenzaldehyde.
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Feature
Target: 5-Chloro-2-methyl-3-

nitrobenzaldehyde

Alternative: 2-Chloro-5-

nitrobenzaldehyde

Molecular Formula C₈H₆ClNO₃ C₇H₄ClNO₃

MW ( g/mol ) 199.59 185.56

Steric Environment

High Strain: 2-Me / 3-NO₂

ortho-repulsion forces NO₂ out

of plane.

Planar: Substituents are

spaced; NO₂ conjugates with

ring.

Expected Space Group

Monoclinic (P2₁/c) or

Orthorhombic (due to twisted

conformation).

Monoclinic (P2₁/c) (Common

for planar aromatics).

Packing Forces

Dominated by Dipole-Dipole &

weak C-H···O interactions.

Reduced π-π stacking.

Stabilized by strong π-π

stacking (Centroid separation

~3.7 Å).

Melting Point

Predicted: 65–85 °C (Lower

due to reduced packing

density).

Experimental: 75–77 °C [1].[1]

Solubility (EtOH)

High: Non-planar shape

reduces lattice energy, aiding

dissolution.

Moderate: Planar stacking

increases lattice energy.

Scientific Deep Dive: The Steric "Performance" Gap
In drug development, the "performance" of a crystal structure is measured by its predictability

and stability.

The Ortho-Effect Mechanism
For the alternative (2-Chloro-5-nitrobenzaldehyde), the nitro group lies nearly coplanar with the

benzene ring (dihedral angle < 10°). This maximizes resonance and allows molecules to stack

like sheets of paper (π-π interactions), leading to dense, stable crystals.

For the target (5-Chloro-2-methyl-3-nitrobenzaldehyde), the methyl group at position 2

sterically clashes with the nitro group at position 3.
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Causality: To relieve this strain, the nitro group rotates out of the aromatic plane (torsion

angle typically 30–60° in similar o-nitrotoluenes).

Consequence: The molecule becomes "thick" or chiral-like in conformation. This prevents

tight π-stacking.

Result: The crystal lattice relies more on weak hydrogen bonds (C-H···O=N) rather than

robust stacking. This often results in faster dissolution rates (advantageous for reaction

kinetics) but lower melting points (disadvantageous for solid handling).

Experimental Protocol: Crystallization & Data
Collection
To validate the structure and confirm the steric twist, follow this self-validating workflow.

Phase A: Single Crystal Growth (Slow Evaporation)[3]
Solvent System: Ethanol/Dichloromethane (1:1 v/v). The target is likely soluble in DCM but

less so in Ethanol.

Method:

Dissolve 20 mg of 5-Chloro-2-methyl-3-nitrobenzaldehyde in 2 mL DCM.

Add 2 mL Ethanol.

Filter through a 0.45 µm PTFE syringe filter into a clean vial (removes nucleation sites).

Cover with parafilm, poke 3 small holes, and store at 4°C.

Validation: Harvest crystals when they appear as defined prisms or blocks (3–7 days).

Avoid needles (often indicates rapid precipitation).

Phase B: X-Ray Diffraction Workflow
Mounting: Use a MiTeGen loop with Paratone-N oil.
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Temperature: Collect at 100 K (Cryostream). Crucial: Room temperature collection will likely

result in high thermal parameters for the rotating nitro group, obscuring the precise bond

angles.

Refinement Target: Look for Residual Density Factor (R1) < 5%.

Phase C: Structural Solution Workflow (DOT Diagram)

Crude Compound
(>98% Purity)

Crystal Growth
(EtOH/DCM Slow Evap)
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Microscope Screening
(Polarized Light)3-7 Days

X-Ray Diffraction
(Mo Kα, 100K)

Select Block Structure Solution
(SHELXT / Olex2)

Raw Frames
Refinement

(Anisotropic NO2)

Phasing

CheckCIF / CSD Comparison

R1 < 0.05
If R1 > 0.08

(Recrystallize)

Click to download full resolution via product page

Caption: Logical workflow for structural elucidation, emphasizing the feedback loop if

refinement metrics (R-factor) indicate poor crystal quality.

Data Interpretation & Validation Standards
When analyzing your generated data, use these benchmarks to validate "Performance."

The "Goodness of Fit" (GoF)
Target Range: 0.9 – 1.1.

Diagnostic: If GoF > 1.2, your weighting scheme is incorrect, or (more likely for this

compound) there is disorder in the nitro group.

Fix: Apply a disorder model (PART 1 / PART 2 in SHELXL) to the nitro oxygens. This is

common in ortho-substituted nitrobenzenes where the group "wobbles" between two twisted

conformations.

Intramolecular Geometry Check
Compare your bond lengths to the standard values (from International Tables for

Crystallography):
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C-N (Nitro): 1.46 – 1.48 Å.

C-Cl: 1.72 – 1.74 Å.

C=O (Aldehyde): 1.20 – 1.22 Å.

Critical Metric: Measure the torsion angle C(2)-C(3)-N-O.

If < 10°: Suspect incorrect assignment (is it actually the 5-nitro isomer?).

If > 30°: Confirms the 5-Chloro-2-methyl-3-nitro structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3177416/docs#comparative-crystallographic-guide-5-
chloro-2-methyl-3-nitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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